Cas no 1889-05-0 (1,3-Benzenedimethanamine,4,6-dimethyl-)

• Product Name: 1,3-Benzenedimethanamine,4,6-dimethyl-
• CAS No: 1889-05-0
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 232515
• PubChem ID: 294873
• Update Time: 2025-04-19

1,3-Benzenedimethanamine,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanamine,4,6-dimethyl-
• [5-(aminomethyl)-2,4-dimethylphenyl]methanamine
• 2,4-DIAMINOMETHYL-1,5-DIMETHYLBENZENE
• 4,6-DIMETHYL-M-XYLYLENEDIAMINE
• (4,6-dimethyl-1,3-phenylene)dimethanamine
• 1,3-bis(aminomethyl)-4,6-dimethylbenzene
• 1,5-bis-aminomethyl-2,4-dimethyl-benzene
• 1,5-Bis-aminomethyl-2,4-dimethyl-benzol
• 11.51-Diamino-1.2.4.5-tetramethyl-benzol
• 11.51-Diamino-durol
• 4.6-Dimethyl-m-xylylendiamin
• DTXSID60304036
• NSC163990
• NSC-163990
• Maybridge3_003483
• 5-(aminomethyl)-2,4-dimethylbenzylamine
• Oprea1_287658
• CCG-256357
• 1889-05-0
• SCHEMBL978569
• IDI1_014870
• FT-0694452

• Inchi： 1S/C10H16N2/c1-7-3-8(2)10(6-12)4-9(7)5-11/h3-4H,5-6,11-12H2,1-2H3
• InChI Key： OEESPXCGNUWLEZ-UHFFFAOYSA-N
• SMILES： NCC1C=C(CN)C(C)=CC=1C

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.014
• Boiling Point: 296.8°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.565
• PSA: 52.04000
• LogP: 2.62140